Reactive red 50

Specification

• CAS No.: 12237-03-5
• Molecular Formula: C8H19O4P
• Molecular Weight: 0

Introduction

Classification and General Properties of Reactive Dyes

Basic Characteristics

Reactive dyes represent a significant class of synthetic colorants characterized by their ability to form covalent bonds with substrate materials, particularly textiles containing hydroxyl groups such as cellulose fibers. This covalent bonding mechanism differentiates reactive dyes from other dye classes and results in superior colorfastness properties. Reactive Red 50, like other reactive red dyes, likely possesses vibrant red coloration and excellent fastness properties due to this chemical bonding ability.

Applications in Textile Industry

Dyeing Mechanisms and Processes

Reactive Red 50, like other reactive dyes, is primarily used in textile dyeing applications, particularly for cellulosic fibers such as cotton. The dyeing process typically involves:

• Dissolving the dye in water

• Adding alkali to promote the reaction between dye and fiber

• Controlling temperature and time to achieve optimal color development and fixation

The covalent bonding mechanism results in excellent colorfastness properties, making reactive dyes preferred for applications where durability is essential. Reactive Red 50 would likely be applied using similar methodologies as other reactive red dyes, including exhaustion dyeing, pad-batch, or continuous dyeing processes.

Performance Attributes

Based on general characteristics of reactive red dyes, Reactive Red 50 likely offers several performance advantages:

• Superior wash fastness due to covalent bonding with fibers

• Excellent light fastness properties

• Bright, vibrant shade

• Versatility across different application techniques

• Compatibility with various cellulosic substrates

Environmental and Toxicological Considerations

Toxicity Evaluation Methods

Studies on Reactive Red 45 have employed several toxicity assessment methods that could be applicable to evaluating Reactive Red 50's toxicological profile:

• Allium cepa test (evaluating mitotic index changes)

• Brine shrimp (Artemia salina) test, which showed high toxicity of untreated dye solutions with 88% death rate of nauplii

• Mutagenicity evaluations using bacterial strains TA98 and TA100

These assessment methodologies represent standard approaches that would likely be valuable for characterizing Reactive Red 50's toxicological properties as well.

Treatment and Removal Technologies

Conventional Treatment Methods

Coagulation-flocculation processes have demonstrated effectiveness for reactive red dye removal. Research indicates that a novel formulation of coagulation-flocculation removed reactive red dye at 5 mg/L concentration up to 91.3% and at 50 mg/L concentration up to 91.9%. These findings suggest that similar treatment approaches may be applicable to Reactive Red 50.

Advanced Oxidation Processes

Advanced oxidation processes (AOPs) have shown promise for treating reactive red dyes. For Reactive Red 45, treatment with UV radiation alone and in combination with hydrogen peroxide (H₂O₂) demonstrated significant color removal and toxicity reduction. The UV/H₂O₂ process reduced the death rate of brine shrimp nauplii from 88% to 21%, while gamma/H₂O₂ treatment reduced it further to 16%.

Treatment of reactive red dyes with radiation also affects pH levels, with studies showing a gradual decrease in pH during treatment. For instance, the pH of untreated Reactive Red 45 solutions (starting at 8.2) decreased to 6.7-7.1 after UV exposure and 6.5-6.8 after UV/H₂O₂ treatment. Similar effects might be expected with Reactive Red 50 under comparable treatment conditions.

Adsorption Processes

Granular Activated Carbon (GAC) has shown variable effectiveness for removing different reactive red dyes. Research indicates that reactive red dye at 5 mg/L concentration could be removed up to 43% in 120 minutes of contact time, while at 50 mg/L concentration, removal efficiency increased to 51% after 150 minutes. The adsorption kinetics for one reactive red dye followed the Langmuir isotherm model, suggesting a monolayer adsorption mechanism.

Comparative Analysis with Other Reactive Red Dyes

Table 1: Comparison of Selected Reactive Red Dyes

Property	Reactive Red 4	Reactive Red 45	Reactive Red 120	Reactive Red 50*
CAS Number	17681-50-4	Not specified in literature	73264	Not specified in literature
Molecular Formula	C₃₂H₁₉ClN₈Na₄O₁₄S₄	Not specified in literature	C₄₄H₃₀Cl₂N₁₄O₂₀S₆	Not specified in literature
Molecular Weight	995.21 g/mol	Not specified in literature	Not specified in literature	Not specified in literature
Key Structural Features	Naphthalenedisulfonic acid with triazine and azo groups	Not specified in literature	Bis(azo) compound, chloro-1,3,5-triazine, naphthalenesulfonic acid	Not specified in literature
Common Applications	Textile dyeing for cellulosic fibers	Textile dyeing	Textile dyeing	Presumed textile dyeing applications

*Information specific to Reactive Red 50 is limited in the available research literature

Treatment Efficiency Data

Table 2: Treatment Efficiencies for Reactive Red Dyes

Treatment Method	Dye Concentration	Removal Efficiency	Contact Time/Conditions
Coagulation-Flocculation	Reactive red 5 mg/L	91.3%	Not specified
Coagulation-Flocculation	Reactive red 50 mg/L	91.9%	Not specified
Granular Activated Carbon	Reactive red 5 mg/L	43%	120 minutes
Granular Activated Carbon	Reactive red 50 mg/L	51%	150 minutes
UV/H₂O₂ (for Reactive Red 45)	Not specified	Significant color removal	30-180 min exposure
Gamma/H₂O₂ (for Reactive Red 45)	Not specified	Enhanced color removal	0.25-2 kGy absorbed dose

Dye	Test System	Endpoint	Result
Unspecified red dye	Cell culture	IC50 (24 hours)	124 μg/ml
Unspecified red dye	Cell culture	IC50 (72 hours)	46 μg/ml
Reactive Red 45	Brine shrimp (Artemia salina)	Death rate (untreated)	88%
Reactive Red 45	Brine shrimp (Artemia salina)	Death rate (after UV/H₂O₂)	21%
Reactive Red 45	Brine shrimp (Artemia salina)	Death rate (after gamma/H₂O₂)	16%
Reactive Red 45	Bacterial strains (TA98, TA100)	Mutagenicity	Reduced after treatment

Research Gaps and Future Directions

Current Knowledge Limitations

Significant research gaps exist specifically for Reactive Red 50, including:

• Comprehensive chemical characterization and structural elucidation

• Specific toxicological profile and environmental fate

• Optimized treatment methodologies for removal from wastewater

• Comparative performance against other reactive red dyes in various applications

Future Research Priorities

Based on the current state of knowledge, several research directions for Reactive Red 50 would be valuable:

• Detailed structural characterization and property analysis

• Environmental persistence and biodegradation studies

• Ecotoxicological profiling across various test organisms

• Development of specific, efficient, and economical removal techniques

• Investigation of pH effects on dye performance and environmental behavior

• Exploration of potential for reduced environmental impact through structural modifications